![molecular formula C15H13ClN2O3 B5296418 methyl 4-({[(2-chlorophenyl)amino]carbonyl}amino)benzoate](/img/structure/B5296418.png)
methyl 4-({[(2-chlorophenyl)amino]carbonyl}amino)benzoate
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Overview
Description
Methyl 4-({[(2-chlorophenyl)amino]carbonyl}amino)benzoate is a chemical compound used in scientific research for its potential pharmacological properties. This compound belongs to the class of benzoic acid esters and has been studied for its effects on various biological systems.
Mechanism of Action
The mechanism of action of methyl 4-({[(2-chlorophenyl)amino]carbonyl}amino)benzoate is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Methyl 4-({[(2-chlorophenyl)amino]carbonyl}amino)benzoate has been shown to have various biochemical and physiological effects, including reducing the production of inflammatory cytokines and increasing the activity of certain immune cells.
Advantages and Limitations for Lab Experiments
One advantage of using methyl 4-({[(2-chlorophenyl)amino]carbonyl}amino)benzoate in lab experiments is its potential to inhibit cancer cell growth and reduce inflammation. However, its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy.
Future Directions
Future research on methyl 4-({[(2-chlorophenyl)amino]carbonyl}amino)benzoate could focus on its potential as a therapeutic agent for cancer and inflammatory diseases. Additional studies could also investigate its mechanism of action and potential side effects.
Synthesis Methods
Methyl 4-({[(2-chlorophenyl)amino]carbonyl}amino)benzoate can be synthesized through a multi-step process involving the reaction of 2-chlorobenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-chloroaniline to form the desired product.
Scientific Research Applications
Methyl 4-({[(2-chlorophenyl)amino]carbonyl}amino)benzoate has been studied for its potential pharmacological properties, including its effects on cancer cells, inflammation, and pain. It has been shown to inhibit the growth of certain cancer cells and reduce inflammation in animal models.
properties
IUPAC Name |
methyl 4-[(2-chlorophenyl)carbamoylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O3/c1-21-14(19)10-6-8-11(9-7-10)17-15(20)18-13-5-3-2-4-12(13)16/h2-9H,1H3,(H2,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYNJWVIJLOVJRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-{[(2-chlorophenyl)carbamoyl]amino}benzoate |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.